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Compound Name:
5-Chloro-4-methoxy-2-

methylaniline

CAS No.: 62492-46-0

Cat. No.: B1366948

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-4-methoxy-2-methylaniline, bearing the CAS Number 62492-46-0, is an aromatic

amine of significant interest in the fields of medicinal chemistry and materials science. Its

unique substitution pattern, featuring a chlorine atom, a methoxy group, and a methyl group on

the aniline scaffold, imparts a distinct combination of steric and electronic properties. This

makes it a valuable building block for the synthesis of complex organic molecules, particularly

in the realm of drug discovery where such features can be pivotal for modulating biological

activity and pharmacokinetic profiles.

This guide provides a comprehensive technical overview of 5-Chloro-4-methoxy-2-
methylaniline, encompassing its physicochemical properties, synthesis methodologies,

analytical characterization, and its emerging role in pharmaceutical research. The information

presented herein is intended to equip researchers with the foundational knowledge required to

effectively utilize this compound in their scientific endeavors.
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Physicochemical Properties
A thorough understanding of the physical and chemical properties of 5-Chloro-4-methoxy-2-
methylaniline is crucial for its handling, storage, and application in chemical synthesis.

Property Value Source

CAS Number 62492-46-0 [1]

Molecular Formula C₈H₁₀ClNO [1]

Molecular Weight 171.63 g/mol [1]

Appearance
Off-white to light brown solid

(predicted)

Melting Point
Not reported, but expected to

be a low-melting solid

Boiling Point Not reported

Solubility

Expected to be soluble in

common organic solvents like

methanol, ethanol, and

dichloromethane.

Synthesis of 5-Chloro-4-methoxy-2-methylaniline
The synthesis of 5-Chloro-4-methoxy-2-methylaniline typically involves the reduction of a

corresponding nitroaromatic precursor. A plausible and efficient synthetic route is outlined

below, adapted from established methodologies for the synthesis of related anilines.[2]

Synthetic Pathway

4-Methoxy-2-methylaniline Nitration
(HNO3, H2SO4)

Step 1 4-Methoxy-2-methyl-5-nitroaniline
Sandmeyer Reaction

(1. NaNO2, HCl
2. CuCl)

Step 2 5-Chloro-4-methoxy-2-methylaniline
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Caption: Proposed synthetic pathway for 5-Chloro-4-methoxy-2-methylaniline.

Experimental Protocol
Step 1: Synthesis of 4-Methoxy-2-methyl-5-nitroaniline (Intermediate)

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, dissolve 4-methoxy-2-methylaniline (1 equivalent) in

concentrated sulfuric acid at 0-5 °C.

Nitration: Slowly add a nitrating mixture (a solution of nitric acid in sulfuric acid) dropwise to

the flask, ensuring the temperature is maintained below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for 2-3 hours. Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated

solution of sodium bicarbonate.

Isolation: The precipitated solid is collected by filtration, washed with cold water, and dried

under vacuum to yield 4-methoxy-2-methyl-5-nitroaniline.

Step 2: Synthesis of 5-Chloro-4-methoxy-2-methylaniline

Diazotization: Dissolve the intermediate from Step 1 in a mixture of hydrochloric acid and

water. Cool the solution to 0-5 °C and add a solution of sodium nitrite in water dropwise to

form the diazonium salt.

Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) chloride in

hydrochloric acid. Slowly add the cold diazonium salt solution to the CuCl solution.

Reaction Completion: Allow the reaction mixture to warm to room temperature and then heat

gently to ensure complete decomposition of the diazonium salt.

Extraction: Cool the mixture and extract the product with an organic solvent such as ethyl

acetate.
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Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to afford pure 5-Chloro-4-methoxy-2-methylaniline.

Analytical Characterization
The identity and purity of synthesized 5-Chloro-4-methoxy-2-methylaniline should be

confirmed using a combination of analytical techniques.

Spectroscopic Data (Predicted)
¹H NMR (CDCl₃, 400 MHz): δ 6.8-7.2 (m, 2H, Ar-H), 3.85 (s, 3H, OCH₃), 3.60 (br s, 2H,

NH₂), 2.15 (s, 3H, CH₃).

¹³C NMR (CDCl₃, 101 MHz): δ 150-155 (C-OCH₃), 140-145 (C-NH₂), 120-135 (Ar-C), 110-

120 (Ar-C), 56.0 (OCH₃), 17.0 (CH₃).

IR (KBr, cm⁻¹): 3400-3500 (N-H stretch), 2900-3000 (C-H stretch), 1600-1620 (N-H bend),

1500-1550 (C=C stretch), 1200-1250 (C-O stretch), 700-800 (C-Cl stretch).

Mass Spectrometry (EI): m/z 171 (M⁺), 156 (M⁺ - CH₃), 136 (M⁺ - Cl).

Chromatographic Methods
Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid

chromatography (HPLC) are powerful techniques for assessing the purity of 5-Chloro-4-
methoxy-2-methylaniline and for monitoring reaction progress.[1]
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Caption: A typical workflow for the synthesis and analysis of 5-Chloro-4-methoxy-2-
methylaniline.

Applications in Drug Discovery
The structural motifs present in 5-Chloro-4-methoxy-2-methylaniline are frequently found in

biologically active molecules. The chloro and methoxy groups can significantly influence a
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molecule's interaction with biological targets and its metabolic stability.

Role as a Kinase Inhibitor Scaffold
Substituted anilines are crucial components in the design of kinase inhibitors, a class of

targeted cancer therapeutics.[3] The aniline moiety often serves as a key hydrogen bond donor

and acceptor, anchoring the inhibitor to the ATP-binding pocket of the kinase. The chloro and

methoxy substituents can provide additional interactions and modulate the electronic properties

of the aniline ring, thereby influencing binding affinity and selectivity. For instance, the structural

isomer 2,4-dichloro-5-methoxyaniline is a key intermediate in the synthesis of Bosutinib, a dual

Src/Abl tyrosine kinase inhibitor.[3]

Signaling Pathways of Interest
The potential of 5-Chloro-4-methoxy-2-methylaniline as a scaffold for kinase inhibitors

suggests its relevance in targeting signaling pathways implicated in cancer cell proliferation

and survival, such as the BCR-ABL and Src pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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